4-morpholino-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 4-morpholin-4-yl-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C19H21N7O3/c27-18-6-5-17(26-14-20-13-22-26)23-25(18)8-7-21-19(28)15-1-3-16(4-2-15)24-9-11-29-12-10-24/h1-6,13-14H,7-12H2,(H,21,28)
• InChI Key: AXEQFMVPLKUKPS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4
• Molecular Formula: C19H21N7O3
• Molecular Weight: 395.4 g/mol

Description

4-morpholino-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H21N7O3 and its molecular weight is 395.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis and crystal structure of compounds structurally similar to "4-morpholino-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide", demonstrating advanced techniques in organic synthesis and analysis. For example, the synthesis and biological activity of 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide highlight the utility of condensation reactions for creating compounds with potential biological activities (Lu et al., 2017). Additionally, the structural determination of these compounds provides insight into their molecular configurations and potential interaction mechanisms with biological targets.

Antimicrobial and Antitumor Activities

Several studies have investigated the antimicrobial and antitumor activities of derivatives similar to the mentioned compound. Research findings indicate that certain derivatives exhibit distinct effective inhibition on the proliferation of cancer cell lines (Ji et al., 2018), as well as good or moderate antimicrobial activities against various test microorganisms (Bektaş et al., 2007). These activities are crucial for the development of new therapeutic agents targeting resistant strains of bacteria and cancer cells.

Chemical Modification and Reactivity

The chemical reactivity and modification of related compounds have been explored to enhance their biological activities or to understand their interaction mechanisms. Studies on the synthesis of new 1,2,4-triazole derivatives containing a morpholine moiety as antimicrobial agents illustrate the potential for chemical modification to produce compounds with targeted biological properties (Sahin et al., 2012). Additionally, the investigation into the reactions of these compounds under various conditions helps in understanding their stability, degradation pathways, and potential metabolites, which is essential for drug development and safety assessment.